Cas no 1804446-13-6 (3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1804446-13-6
• MF: C₇H₂Br₂F₅N
• MW: 354.897497653961
• CID: 4811742
• Update Time: 2025-06-08

3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2Br2F5N/c8-2-1-3(6(10)11)15-5(4(2)9)7(12,13)14/h1,6H
• InChI Key： ATTANCDAIZNUGS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)N=C1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1804446-13-6)

3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1804446-13-6) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromine and fluorine substituents on a pyridine backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural motif of 3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine consists of a pyridine ring substituted with two bromine atoms at the 3 and 4 positions, a difluoromethyl group at the 6 position, and a trifluoromethyl group at the 2 position. This arrangement imparts distinct electronic and steric effects to the molecule, which are critical for its role in drug discovery and development. The presence of multiple halogen atoms enhances its reactivity, making it a versatile building block for constructing more complex pharmacophores.

In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged due to their favorable pharmacokinetic properties, such as improved metabolic stability and enhanced binding affinity to biological targets. 3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine exemplifies this trend, as its fluorinated substituents contribute to these desirable characteristics. The compound has been extensively studied for its potential use in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine is its utility as a key intermediate in the synthesis of small-molecule inhibitors. For instance, researchers have leveraged this compound to develop kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atoms provide reactive sites for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of diverse molecular architectures.

Recent advancements in computational chemistry have further highlighted the significance of 3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine. Molecular modeling studies have demonstrated that its fluorinated substituents enhance interactions with biological targets by improving lipophilicity and reducing polar surface area. These insights have guided the optimization of lead compounds into potent drug candidates with improved efficacy and reduced side effects.

The synthesis of 3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis begins with the bromination of a pyridine precursor followed by selective fluorination at specific positions. The introduction of difluoromethyl and trifluoromethyl groups further complicates the synthetic route but ultimately enhances the compound's pharmacological profile.

Industrial-scale production of 3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine necessitates robust purification techniques to ensure high purity and yield. Chromatographic methods are often employed to isolate the desired product from reaction mixtures. Additionally, analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are critical for confirming the structural integrity of the compound.

The growing interest in 3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine has spurred innovation in synthetic methodologies. Researchers are exploring novel catalytic systems and green chemistry approaches to improve efficiency and sustainability. For example, transition metal-catalyzed reactions have been optimized to minimize waste and reduce energy consumption during production.

In conclusion,3,4-Dibromo-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1804446-13-6) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is set to grow even further.